4-Chloro-5-nitropyridin-2-amine
Cat. No. B016209
M. Wt: 173.56 g/mol
InChI Key: LHFAJLRJEULFIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[cH:3][c:4]([NH2:11])[n:5][cH:6][c:7]1[N+:8](=[O:9])[O-:10].[ClH:16].[N:12]([O-:13])=[O:14].[Na+:15]>>[Cl:1][c:2]1[cH:3][c:4]([Cl:16])[n:5][cH:6][c:7]1[N+:8](=[O:9])[O-:10]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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Nc1cc(Cl)c([N+](=O)[O-])cn1
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cl
|
|
Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
O=N[O-]
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
O=[N+]([O-])c1cnc(Cl)cc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
